
Comprehensive Technical Guide: 1-(2-
Methylbenzoyl)piperidin-4-amine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(2-Methylbenzoyl)piperidin-4-

amine

Cat. No.: B12495151

Get Quote

Executive Summary
1-(2-Methylbenzoyl)piperidin-4-amine (often supplied as the hydrochloride salt, CAS

1158359-06-8) is a critical piperidine-based building block in medicinal chemistry.[1]

Characterized by a semi-rigid piperidine core acylated at the nitrogen with an o-toluoyl group,

this scaffold serves as a privileged structure in the synthesis of G-protein coupled receptor

(GPCR) ligands, particularly for targets such as vasopressin, orexin, and chemokine receptors.

[1] Its primary utility lies in the free primary amine at the C4 position, which acts as a versatile

vector for diversity-oriented synthesis (DOS).[1]

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
This compound is most stable and commercially available as its hydrochloride salt.[1]

Researchers must account for the stoichiometry of the salt form during molarity calculations.[1]
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Property Specification

Chemical Name
(4-Aminopiperidin-1-yl)(2-

methylphenyl)methanone hydrochloride

Common Synonyms
1-(2-Methylbenzoyl)-4-aminopiperidine HCl; 1-

(o-Toluoyl)piperidin-4-amine

CAS Number 1158359-06-8 (HCl Salt)

Molecular Formula C₁₃H₁₈N₂O[1][2] · HCl

Molecular Weight 254.76 g/mol (Salt); 218.29 g/mol (Free Base)

SMILES (Free Base) CC1=CC=CC=C1C(=O)N2CCC(N)CC2

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, Methanol, Water (moderate)

pKa (Calculated) ~10.3 (Piperidine amine)

Part 2: Synthesis & Manufacturing Protocols
The synthesis of 1-(2-Methylbenzoyl)piperidin-4-amine typically follows a convergent

pathway involving the selective acylation of a protected diamine.[1] The choice of the tert-

butoxycarbonyl (Boc) protecting group is critical to prevent polymerization and ensure

regioselectivity.[1]

Mechanism of Action: Synthetic Pathway
The synthesis relies on the nucleophilic attack of the secondary piperidine amine (N1) on the

activated carboxylic acid derivative of 2-methylbenzoic acid.[1] The steric hindrance of the

ortho-methyl group on the benzoyl ring requires high-efficiency coupling agents or acid

chlorides to drive the reaction to completion.[1]

Protocol A: Acid Chloride Route (Scale-Up Preferred)
Activation: Convert 2-methylbenzoic acid to 2-methylbenzoyl chloride using thionyl chloride (

) or oxalyl chloride (
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) with catalytic DMF.

Coupling: React 2-methylbenzoyl chloride with 4-(N-Boc-amino)piperidine in DCM at 0°C in

the presence of triethylamine (

) or DIPEA.

Deprotection: Treat the intermediate tert-butyl (1-(2-methylbenzoyl)piperidin-4-yl)carbamate

with 4M HCl in dioxane or TFA/DCM (1:1).[1]

Isolation: Precipitate the product as the hydrochloride salt using diethyl ether.

Protocol B: Peptide Coupling Route (Library Scale)
For parallel synthesis where acid chlorides are inconvenient:

Reagents: 2-Methylbenzoic acid (1.0 eq), HATU (1.1 eq), DIPEA (3.0 eq), 4-(N-Boc-

amino)piperidine (1.0 eq) in DMF.[1]

Conditions: Stir at RT for 2-4 hours.

Workup: Aqueous extraction followed by standard acidic deprotection.[1]

Visualization: Synthesis Workflow
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Figure 1: Convergent synthesis workflow for the production of the target hydrochloride salt.

Part 3: Applications in Drug Discovery[1]
The 1-benzoylpiperidine scaffold is a "privileged structure" in medicinal chemistry, appearing in

numerous bioactive compounds. The 4-amino group serves as a handle for further
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functionalization, allowing researchers to rapidly generate libraries of potential drug candidates.

[1]

Functionalization Strategies
The primary amine at position 4 is highly nucleophilic and unhindered, making it suitable for:

Urea/Thiourea Formation: Reaction with isocyanates to form urea derivatives (common in

soluble epoxide hydrolase inhibitors).[1]

Sulfonylation: Reaction with sulfonyl chlorides to generate sulfonamides (common in GPCR

antagonists).[1]

Reductive Amination: Reaction with aldehydes/ketones to form secondary/tertiary amines

(modulating LogP and pKa).[1]

Heterocycle Formation: Cyclization with reagents like cyanogen bromide or CDI.[1]

Visualization: Diversity-Oriented Synthesis (DOS)
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Figure 2: Functionalization pathways transforming the core scaffold into bioactive chemical

classes.[1]
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Part 4: Analytical Characterization & Quality
Control[1]
To ensure the integrity of experimental results, the identity of the compound must be validated

using the following parameters.

1H NMR Spectroscopy (DMSO-d6)
Aromatic Region: Multiplet at

7.10–7.30 ppm (4H) corresponding to the o-toluoyl ring.[1]

Methyl Group: Singlet at

2.20–2.30 ppm (3H) for the aryl methyl group.[1]

Piperidine Ring:[1][3][4]

Multiplets at

4.40 and 3.00 ppm (N-CH protons, restricted rotation due to amide bond).[1]

Multiplet at

3.20 ppm (1H, CH-NH2).[1]

Multiplets at

1.90 and 1.40 ppm (4H, piperidine CH2).[1]

Amine Protons: Broad singlet at

8.30 ppm (3H) for

if analyzing the HCl salt.[1]

LC-MS (Liquid Chromatography-Mass Spectrometry)[1]
Method: C18 Column, Water/Acetonitrile gradient with 0.1% Formic Acid.[1]
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Expectation: A dominant peak at

(Free base mass + 1).[1]

Purity Criteria: >95% by UV (214/254 nm) required for biological assays.

Part 5: Safety & Handling
Hazard Classification: Irritant (Skin Irrit. 2, Eye Irrit.[1] 2A, STOT SE 3).

Handling: The HCl salt is hygroscopic.[1] Store in a desiccator at room temperature or 4°C.

Wear nitrile gloves and safety glasses to prevent contact with dust.[1]

Stability: Stable under standard laboratory conditions.[1] Avoid strong oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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